Cas no 111250-67-0 (Ono-4007 (free acid))

Ono-4007 (free acid) structure
Ono-4007 (free acid) structure
Product name:Ono-4007 (free acid)
CAS No:111250-67-0
MF:C50H78NNaO12S
MW:940.208606243134
CID:62867
PubChem ID:23663416

Ono-4007 (free acid) Chemical and Physical Properties

Names and Identifiers

    • Ono-4007
    • Ono-4007 (free acid)
    • 2-Deoxy-3-O-(9-phenylnonanoyl)-2-[3(S)-(9-phenylnonanoyloxy)tetradecanamido]-4-O-sulfo-D-glucopyranose
    • sodium;[(2R,3S,4R,5R)-6-hydroxy-2-(hydroxymethyl)-4-(9-phenylnonanoyloxy)-5-[[(3S)-3-(9-phenylnonanoyloxy)tetradecanoyl]amino]oxan-3-yl] sulfate
    • 111250-67-0
    • Ono-4007(free acid)
    • SCHEMBL6795216
    • Inchi: InChI=1S/C50H79NO12S/c1-2-3-4-5-6-7-8-15-26-35-42(60-45(54)36-27-16-11-9-13-20-29-40-31-22-18-23-32-40)38-44(53)51-47-49(48(63-64(57,58)59)43(39-52)61-50(47)56)62-46(55)37-28-17-12-10-14-21-30-41-33-24-19-25-34-41/h18-19,22-25,31-34,42-43,47-50,52,56H,2-17,20-21,26-30,35-39H2,1H3,(H,51,53)(H,57,58,59)
    • InChI Key: CMFLZLVEEJRCCP-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCC(CC(NC1C(O)OC(CO)C(OS(=O)(O)=O)C1OC(CCCCCCCCC1C=CC=CC=1)=O)=O)OC(CCCCCCCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 939.51400
  • Monoisotopic Mass: 939.51424238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 38
  • Complexity: 1340
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 206Ų

Experimental Properties

  • PSA: 206.20000
  • LogP: 10.57920

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